Cas no 76360-93-5 (1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione)
76360-93-5 structure
Product Name:1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione
CAS No:76360-93-5
MF:C10H11N3O4S
MW:269.277040719986
MDL:MFCD17011936
CID:1072459
PubChem ID:20562044
Update Time:2025-04-20
1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione
- 1-(2-methoxyethyl)-7-(methylthio)-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione
- 1-(2-methoxyethyl)-7-(methylthio)-1Hpyrimido[4,5-d][1,3]oxazine-2,4-dione
- A9684
- AG-L-24337
- CTK5E2847
- FT-0682613
- KB-213217
- MolPort-016-578-903
- 1-(2-methoxyethyl)-7-methylsulfanylpyrimido[4,5-d][1,3]oxazine-2,4-dione
- SCHEMBL11165276
- 76360-93-5
- 1-(2-Methoxyethyl)-7-(methylsulfanyl)-2H-pyrimido[4,5-d][1,3]oxazine-2,4(1H)-dione
- DTXSID90608751
- AKOS015852486
-
- MDL: MFCD17011936
- Inchi: 1S/C10H11N3O4S/c1-16-4-3-13-7-6(8(14)17-10(13)15)5-11-9(12-7)18-2/h5H,3-4H2,1-2H3
- InChI Key: BLSDODAIMSRMBK-UHFFFAOYSA-N
- SMILES: S(C)C1N=CC2C(=O)OC(N(C=2N=1)CCOC)=O
Computed Properties
- Exact Mass: 269.04713
- Monoisotopic Mass: 269.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107A^2
- XLogP3: 0.5
Experimental Properties
- Density: 1.48
- Boiling Point: 446.8°C at 760 mmHg
- Flash Point: 224°C
- Refractive Index: 1.617
- PSA: 81.62
1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Security Information
- HazardClass:IRRITANT
1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM525102-1g |
1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione |
76360-93-5 | 95% | 1g |
$298 | 2022-06-10 | |
| Matrix Scientific | 058163-1g |
1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione, 95% |
76360-93-5 | 95% | 1g |
$492.00 | 2023-09-06 | |
| Ambeed | A470765-1g |
1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione |
76360-93-5 | 95+% | 1g |
$301.0 | 2025-04-17 | |
| Crysdot LLC | CD11060716-1g |
1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione |
76360-93-5 | 95+% | 1g |
$305 | 2024-07-18 |
1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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